Cas no 2287309-97-9 (tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• CAS No: 2287309-97-9
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 6126983
• PubChem ID: 165741875
• Update Time: 2025-06-25

tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6749244
• 2287309-97-9
• tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H22N4O3/c1-16(2,3)23-15(22)19-8-4-5-11(10-19)20-14-9-12(21)6-7-13(14)17-18-20/h6-7,9,11,21H,4-5,8,10H2,1-3H3
• InChI Key： BAYBTKWIVULNGR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N1C2C=C(C=CC=2N=N1)O)=O

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287309-97-9)

Tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2287309-97-9, represents a novel molecular entity with a complex structure that combines a piperidine ring with a benzotriazole moiety. The presence of both hydroxyl and tert-butyl functional groups further enhances its potential for diverse applications in medicinal chemistry.

The structural framework of tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate is particularly intriguing due to its ability to interact with biological targets in multiple ways. The benzotriazole component is well-known for its pharmacological properties, including antimicrobial and anti-inflammatory effects, while the piperidine ring is a common pharmacophore in many drugs due to its ability to modulate receptor activity. The hydroxyl group adds another layer of reactivity, making this compound a versatile scaffold for further chemical modifications.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. Among these, benzotriazole derivatives have shown promise in various preclinical studies. For instance, researchers have explored the use of benzotriazole-based compounds as kinase inhibitors and as modulators of immune responses. The incorporation of a piperidine ring into such structures has been found to enhance binding affinity and selectivity, which are critical factors in drug design.

In the context of modern pharmaceutical research, tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate represents a promising candidate for further investigation. Its unique structural features make it an attractive molecule for developing novel drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The tert-butyl group not only stabilizes the molecule but also provides a handle for further derivatization, allowing researchers to fine-tune its pharmacological properties.

The hydroxyl substituent at the 6-position of the benzotriazole ring is particularly noteworthy. This functional group can participate in hydrogen bonding interactions with biological targets, which is often crucial for achieving high affinity and specificity. Additionally, the hydroxyl group can be modified through various chemical reactions, such as etherification or esterification, to create analogs with enhanced solubility or metabolic stability.

Current research trends indicate that combinatorial chemistry and high-throughput screening are increasingly being employed to identify new drug candidates. Compounds like tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate are well-suited for these approaches due to their complex structures and multiple functional groups. By systematically varying different parts of the molecule, researchers can generate libraries of derivatives with tailored properties for screening against various biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms, have been instrumental in facilitating the preparation of complex molecules like this one. These methods not only improve yield but also enable the rapid exploration of structural diversity.

Evaluation of the pharmacokinetic properties of tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate is essential for determining its potential as a drug candidate. Studies have shown that compounds with similar structural motifs often exhibit favorable pharmacokinetic profiles when optimized correctly. Factors such as solubility, bioavailability, and metabolic stability must be carefully considered during drug development to ensure efficacy and safety.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. By using computational methods to analyze the binding modes of tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate, scientists can gain valuable insights into its potential pharmacological activity and guide further optimization efforts.

In conclusion, tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yloypiperidine-la-carboxyrate (CAS No. 2287309–97–9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure combines multiple functional groups that make it an excellent candidate for developing new therapeutic agents. As research continues to uncover new applications for benzotriazole derivatives and piperidine-based compounds, this molecule is likely to play an important role in future drug discovery efforts.